1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-(1-ethylpiperidin-4-yl)-N-[4-(2-fluorophenoxy)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H32FN3O2/c1-2-28-15-13-21(14-16-28)29-17-11-19(12-18-29)25(30)27-20-7-9-22(10-8-20)31-24-6-4-3-5-23(24)26/h3-10,19,21H,2,11-18H2,1H3,(H,27,30)
• InChI Key: ZNOARGBCJUXHQM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4F
• Molecular Formula: C25H32FN3O2
• Molecular Weight: 425.5 g/mol

Description

1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide, also known as EFDP, is a novel compound that has been gaining attention in the scientific community due to its potential applications in research. EFDP is a bipiperidine derivative that has shown promising results in various studies, making it a valuable compound for further exploration.

Mechanism of Action

1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide exerts its effects by binding to the sigma-1 receptor, which is a transmembrane protein that is expressed in various tissues, including the central nervous system. The sigma-1 receptor is involved in various cellular processes, including calcium homeostasis, ion channel regulation, and protein synthesis. 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has been shown to modulate the activity of the sigma-1 receptor, leading to various physiological effects.
Biochemical and Physiological Effects
1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase the release of acetylcholine and dopamine, which are neurotransmitters involved in cognition and reward. 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has also been shown to modulate the activity of various ion channels, leading to analgesia and neuroprotection. Additionally, 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for various inflammatory conditions.

Advantages and Limitations for Lab Experiments

1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has several advantages as a research tool. It has a high affinity for the sigma-1 receptor, making it a valuable compound for studying the physiological and pathological processes that involve this receptor. 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide is also relatively easy to synthesize, making it readily available for research purposes. However, 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has some limitations as a research tool. It has a relatively short half-life, which may limit its effectiveness in certain experiments. Additionally, 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has shown promising results in various studies, making it a valuable compound for further exploration. Some potential future directions for research on 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide include:
1. Further exploration of its neuroprotective effects in various neurological disorders, such as Alzheimer's disease and Parkinson's disease.
2. Investigation of its potential as a therapeutic agent for various inflammatory conditions.
3. Exploration of its effects on other sigma receptors and its potential as a therapeutic agent for various diseases.
4. Investigation of its potential as a cognitive enhancer and its effects on learning and memory.
5. Exploration of its effects on other neurotransmitter systems and its potential as a therapeutic agent for various psychiatric disorders.
In conclusion, 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide is a novel compound that has shown promising results in various studies. Its high affinity for the sigma-1 receptor makes it a valuable research tool for studying various physiological and pathological processes. Further research on 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide is needed to fully explore its potential as a therapeutic agent for various diseases.

Scientific Research Applications

1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has been extensively studied for its potential applications in various scientific fields. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological and pathological processes. 1'-ethyl-N-[4-(2-fluorophenoxy)phenyl]-1,4'-bipiperidine-4-carboxamide has been used in studies related to neuroprotection, cognition enhancement, and analgesia.